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Compound of Interest

Compound Name: AG 1295

Cat. No.: B1665054

For Researchers, Scientists, and Drug Development Professionals

Introduction

AG 1295 is a potent and selective inhibitor of the Platelet-Derived Growth Factor Receptor
(PDGFR) tyrosine kinase.[1][2][3] It functions by competitively blocking the ATP binding site,
thereby inhibiting receptor autophosphorylation and subsequent downstream signaling
pathways.[4] AG 1295 specifically targets PDGFR and does not significantly affect the
Epidermal Growth Factor Receptor (EGFR), making it a valuable tool for investigating PDGF-
mediated cellular processes such as proliferation, migration, and survival.[1][5][6] Its
application is prominent in cancer research and studies of fibrotic diseases.[1][7]

This document provides detailed protocols for the preparation, storage, and application of AG
1295 stock solutions using Dimethyl Sulfoxide (DMSQO), ensuring reproducibility and accuracy
in experimental settings.

Data Presentation

Quantitative data for AG 1295 is summarized in the tables below for easy reference.

Table 1: Physicochemical Properties of AG 1295
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Property Value Reference
Chemical Name o Dimetyl-2- le1te)
phenylquinoxaline

CAS Number 71897-07-9 [1][5][6]
Molecular Formula Ci6H14aNz2 [1][5][6]
Molecular Weight 234.30 g/mol [11[4115]
Appearance Light yellow to yellow solid [1]

Purity >98% [8]

Table 2: Solubility and Inhibitory Concentrations (ICso) of AG 1295

Parameter

Value

Condition/Assay

Reference

o 50-60 mg/mL (approx.  Sonication
Solubility in DMSO [1][5]
213-256 mM) recommended

PDGFR

ICso0 0.3-0.5um autophosphorylation [1112][5]
(membrane assay)
PDGFR

ICso 05-1.0uM autophosphorylation [1][3][5]
(Swiss 3T3 cells)
PDGF-dependent

ICso0 2.5uM DNA synthesis (Swiss  [4][6]

3T3 cells)

Table 3: Recommended Storage Conditions
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Form Temperature Duration Reference
Solid Powder -20°C 3years [1][5]

4°C 2 years [1][5]

DMSO Stock Solution -80°C up to 2 years [1]

-20°C up to 1 year

[1]5]

Experimental Protocols

Protocol 1: Preparation of a 50 mM AG 1295 Stock

Solution

This protocol details the steps to prepare a concentrated stock solution of AG 1295 in DMSO.

Proper handling and sterile techniques are crucial to prevent contamination and degradation.

Materials and Equipment:

AG 1295 powder (MW: 234.30)

e Anhydrous Dimethyl Sulfoxide (DMSO), 299.9% purity, sterile-filtered[9]

» Calibrated analytical balance (readable to 0.1 mg)

o Sterile, nuclease-free 1.5 mL microcentrifuge tubes

o Calibrated micropipettes and sterile tips

o \ortex mixer

o Water bath sonicator (optional, but recommended)[5]

o Personal Protective Equipment (PPE): lab coat, safety glasses, chemical-resistant gloves

Procedure:

© 2025 BenchChem. All rights reserved.

3/12 Tech Support


https://www.medchemexpress.com/ag-1295.html
https://www.targetmol.com/compound/ag%201295
https://www.medchemexpress.com/ag-1295.html
https://www.targetmol.com/compound/ag%201295
https://www.medchemexpress.com/ag-1295.html
https://www.medchemexpress.com/ag-1295.html
https://www.targetmol.com/compound/ag%201295
https://www.benchchem.com/product/b1665054?utm_src=pdf-body
https://www.benchchem.com/product/b1665054?utm_src=pdf-body
https://www.benchchem.com/product/b1665054?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Note_and_Protocol_A_Step_by_Step_Guide_for_Preparing_Stock_Solutions_of_Test_Compounds_in_100_DMSO.pdf
https://www.targetmol.com/compound/ag%201295
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Preparation: Before opening, allow the vial of AG 1295 powder to equilibrate to room
temperature to prevent moisture condensation.

Calculation: Determine the volume of DMSO required. To prepare a 50 mM stock solution:
o Volume (mL) = [Mass (mg) / 234.30 (mg/mmol)] / 50 (mmol/L)

o Example: For 5 mg of AG 1295 powder: Volume (mL) =[5 mg / 234.30 mg/mmol] / 50
mmol/L = 0.0004268 L = 0.427 mL or 427 pL.

Weighing: Tare a sterile 1.5 mL microcentrifuge tube on the analytical balance. Carefully
weigh the desired amount of AG 1295 powder (e.g., 5 mg) into the tube.

Dissolving: Using a calibrated micropipette, add the calculated volume of anhydrous DMSO
(e.g., 427 pL) to the tube containing the AG 1295 powder.[9]

Mixing: Tightly cap the tube and vortex for 1-2 minutes until the solid is completely dissolved.
Visually inspect the solution against a light source to ensure no particulates are present.[9]

Sonication (if necessary): If the compound does not dissolve completely, place the tube in a
water bath sonicator for 5-10 minutes.[5]

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound and
introduce moisture, aliquot the stock solution into smaller, single-use volumes (e.g., 10-20
pL) in sterile, clearly labeled microcentrifuge tubes.[1][9][10]

Storage: Store the aliquots in a sealed container at -80°C for long-term storage (up to 2
years).[1]
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Preparation Workflow
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Caption: Workflow for preparing AG 1295 stock solution in DMSO.

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b1665054?utm_src=pdf-body-img
https://www.benchchem.com/product/b1665054?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Protocol 2: Application in a Cell Proliferation Assay
(MTT Assay)

This protocol provides an example of how to use the AG 1295 stock solution to inhibit PDGF-
stimulated cell growth.

Materials:

Cells responsive to PDGF (e.qg., rabbit conjunctival fibroblasts, Swiss 3T3 cells)[3][11]
o Complete growth medium (e.g., DMEM + 10% FBS)

e Serum-free or low-serum medium (e.g., DMEM + 0.5% FBS)

e Recombinant PDGF-BB

e 50 mM AG 1295 DMSO stock solution (from Protocol 1)

o 96-well cell culture plates

o MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

e Solubilization buffer (e.qg., acidified isopropanol)

o Plate reader (570 nm absorbance)

Procedure:

e Cell Seeding: Seed cells into a 96-well plate at a density of 1 x 104 cells/well in 100 pL of
complete growth medium and incubate for 24 hours (37°C, 5% CO2).[11]

e Serum Starvation: Gently aspirate the medium and wash the cells once with sterile PBS. Add
100 pL of low-serum medium (0.5% FBS) and incubate for 12-24 hours to synchronize the
cells.

e Preparation of Working Solutions:

o Thaw one aliquot of the 50 mM AG 1295 stock solution.
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o Perform serial dilutions in low-serum medium to prepare 2X final concentrations of the
inhibitor (e.g., 200 uM, 20 pM, 2 uM).

o Important: The final DMSO concentration in the wells should not exceed 0.1% to avoid
solvent toxicity. Prepare a vehicle control using the same final concentration of DMSO.[5]

e Treatment:
o Add 50 pL of the 2X AG 1295 working solutions or vehicle control to the appropriate wells.

o Immediately add 50 pL of 4X PDGF-BB (e.g., 200 ng/mL for a final concentration of 50
ng/mL) or medium alone (for unstimulated control). The total volume is now 200 pL.

e Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO2.[11]
e MTT Assay:
o Add 20 pL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

o Aspirate the medium and add 150 pL of solubilization buffer to dissolve the formazan
crystals.

o Measure the absorbance at 570 nm using a plate reader.

» Data Analysis: Normalize the absorbance values to the vehicle-treated control to determine
the percentage of cell growth inhibition.
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Cell Proliferation Assay Workflow
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Caption: Workflow for an AG 1295-based cell proliferation (MTT) assay.
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Mechanism of Action: PDGFR Signaling Inhibition

AG 1295 inhibits the signaling cascade initiated by the binding of PDGF to its receptor. This
action prevents the downstream activation of key pathways like PI3K/Akt and MAPK/ERK,

which are critical for cell proliferation and survival.
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Caption: Inhibition of the PDGFR signaling cascade by AG 1295.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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